Cas no 1261946-12-6 (5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol)

• Product Name: 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol
• CAS No: 1261946-12-6
• Molecular Formula: C₁₃H₁₁O₂F
• Molecular Weight: 218.224
• MDL: MFCD18313172
• CID: 2765224
• PubChem ID: 53218865

5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol Properties

Names and Identifiers

• 5-(4-FLUORO-2-HYDROXYPHENYL)-3-METHYLPHENOL
• 1261946-12-6
• 4-Fluoro-5'-methyl[1,1'-biphenyl]-2,3'-diol
• MFCD18313172
• 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol, 95%
• BGC66699
• DTXSID10683762

• MDL： MFCD18313172
• InChIKey： PJGOTGBHSDUNPM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11FO2/c1-8-4-9(6-11(15)5-8)12-3-2-10(14)7-13(12)16/h2-7,15-16H,1H3

Computed Properties

• Exact Mass: 218.07430775Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.07430775Da
• Heavy Atom Count: 16
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols